Cas no 26042-63-7 (Silver hexafluorophosphate)

Silver hexafluorophosphate (AgPF₆) is a highly soluble and thermally stable inorganic salt widely used as a source of non-coordinating anions in chemical synthesis. Its key advantages include excellent solubility in polar organic solvents, making it valuable for catalysis, electrochemical applications, and coordination chemistry. The weakly coordinating nature of the hexafluorophosphate anion (PF₆⁻) minimizes interference with reactive cationic species, facilitating precise control in reactions. AgPF₆ is particularly useful in the preparation of silver(I) complexes and as an electrolyte component in batteries and supercapacitors. Its stability under a range of conditions ensures consistent performance in demanding applications. Proper handling is required due to its moisture sensitivity.
Silver hexafluorophosphate structure
Silver hexafluorophosphate structure
Product Name:Silver hexafluorophosphate
CAS No:26042-63-7
MF:AgF6P
MW:252.832384109497
MDL:MFCD00003415
CID:52837
PubChem ID:354333698
Update Time:2025-08-05

Silver hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • silver (I) hexafluorophosphate
    • Silver hexafluorophosphate
    • EINECS 247-428-6
    • silver hexafluorophophate
    • silver hexafluprophosphate
    • Phosphate(1-),hexafluoro-, silver(1+) (8CI,9CI)
    • Silver hexafluorophosphate (6CI,7CI)
    • Silverhexafluorophosphate (AgPF6)
    • Silver hexafluorophosphate(1-)
    • Silver(1+)hexafluorophosphate
    • Silver(1+) hexafluorophosphate(1-)
    • Phosphate(1-), hexafluoro-, silver(1+) (1:1)
    • silver hexafluorophosphate(v)
    • SILVERHEXAFLUOROPHOSPHATE
    • silver(i) hexafluorophosphate(v)
    • Silver hexafluorophosphate, 98%, -6 mesh
    • Ag.F6P
    • Phosphate(1-), hexafluoro-, silver(1+)
    • AgPF6
    • silver hexafluorophosphate (v)
    • SCQBROMTFBBDHF-UHFFFAOYSA-N
    • SBB101182
    • 5430AF
    • SILVER HEXAFLUOROPHOSPHATE, AgPF6
    • silver;hexafluorophosphate
    • Silver(I) hexafluorophosphate
    • A818148
    • 26042-63-7
    • MFCD00003415
    • Q1876201
    • SY010132
    • FT-0696269
    • DTXSID70885326
    • AKOS015901908
    • Silver(I) hexafluorophosphate(V), 98%
    • silver(1+) ion hexafluoro-lambda5-phosphanuide
    • A12356
    • DTXCID101024711
    • Silver hexafluorophosphic acid
    • MDL: MFCD00003415
    • Inchi: 1S/Ag.F6P/c;1-7(2,3,4,5)6/q+1;-1
    • InChI Key: SCQBROMTFBBDHF-UHFFFAOYSA-N
    • SMILES: [Ag+].[P-](F)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 251.86900
  • Monoisotopic Mass: 251.869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless crystals or white powder.
  • Melting Point: 102 °C (dec.) (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Soluble in organic solvents such as benzene, toluene, and acetonitrile.
  • Water Partition Coefficient: dissolution
  • PSA: 13.59000
  • LogP: 3.38240
  • Sensitiveness: Moisture Sensitive
  • λmax: 413(CHCl3)(lit.)
  • Solubility: Not determined
  • Vapor Pressure: No data available

Silver hexafluorophosphate Security Information

Silver hexafluorophosphate Pricemore >>

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Silver hexafluorophosphate Related Literature

Additional information on Silver hexafluorophosphate

Silver Hexafluorophosphate: A Comprehensive Overview

Silver hexafluorophosphate, also known by its CAS number 26042-63-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, which can also be referred to as silver phosphate hexafluoride or AgPF6, is a salt composed of silver ions (Ag⁺) and hexafluorophosphate ions (PF6⁻). Its unique chemical properties make it a valuable material in fields such as electrochemistry, catalysis, and materials science.

One of the most notable applications of silver hexafluorophosphate is in the realm of electrochemical research. Recent studies have highlighted its role as an effective precursor for the synthesis of silver nanoparticles. These nanoparticles, which are widely used in catalysis, electronics, and biomedicine, can be produced through various methods, including reduction and sol-gel techniques. The use of AgPF6 as a precursor has been shown to yield highly uniform and monodisperse silver nanoparticles, which are critical for high-performance applications.

In addition to its role in nanoparticle synthesis, silver hexafluorophosphate has been explored for its potential in energy storage technologies. Researchers have investigated its use in lithium-ion batteries as an electrolyte additive. The compound's ability to stabilize the solid-electrolyte interphase (SEI) layer on the anode surface has been found to enhance battery performance and cycle life. This property is particularly significant given the increasing demand for high-capacity and long-lasting energy storage solutions.

The synthesis of silver hexafluorophosphate typically involves the reaction of silver nitrate (AgNO3) with hexafluorophosphoric acid (H3PF6) in a polar solvent such as water or ethanol. The reaction can be represented as:

AgNO3 + H3PF6 → AgPF6 + HNO3

This reaction is straightforward and can be carried out under mild conditions, making it suitable for large-scale production. However, careful control of reaction parameters such as temperature and pH is essential to ensure high purity of the final product.

Recent advancements in materials science have also led to the exploration of silver hexafluorophosphate in the development of novel composite materials. For instance, researchers have incorporated AgPF6 into polymer matrices to create hybrid materials with enhanced mechanical and electrical properties. These materials hold promise for applications in flexible electronics, sensors, and actuators.

Another area where silver hexafluorophosphate has shown potential is in catalysis. The compound has been used as a catalyst or catalyst precursor in various organic reactions, including oxidation, reduction, and coupling reactions. Its ability to activate metal surfaces and facilitate electron transfer makes it a valuable tool in heterogeneous catalysis.

In terms of environmental considerations, the synthesis and application of silver hexafluorophosphate have raised some concerns regarding its ecological impact. While the compound itself is not classified as hazardous under normal conditions, its production and disposal require careful management to minimize environmental risks. Researchers are actively exploring greener synthesis routes and recycling strategies to address these concerns.

Looking ahead, the future of silver hexafluorophosphate appears bright as ongoing research continues to uncover new applications and improve existing ones. Its versatility as a chemical precursor, electrolyte additive, and catalyst makes it a valuable material across multiple disciplines. As technology advances, we can expect even more innovative uses for this compound in fields ranging from nanotechnology to renewable energy.

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